3-Chloro-5-cyclopropoxy-2-ethylpyridine

• Molecular Formula: C10H12ClNO
• Molecular Weight: 197.66 g/mol
• IUPAC Name: 3-chloro-5-cyclopropyloxy-2-ethylpyridine
• InChI: InChI=1S/C10H12ClNO/c1-2-10-9(11)5-8(6-12-10)13-7-3-4-7/h5-7H,2-4H2,1H3
• InChI Key: RWEKPLIJFNGVPX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(C=N1)OC2CC2)Cl

Description

3-Chloro-5-cyclopropoxy-2-ethylpyridine is a substituted pyridine derivative characterized by three distinct functional groups: a chlorine atom at position 3, a cyclopropoxy group at position 5, and an ethyl substituent at position 2. Pyridine derivatives are widely studied for their applications in pharmaceuticals, agrochemicals, and materials science, with substituent positions and types critically influencing their physicochemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-5-cyclopropoxy-2-ethylpyridine can be achieved through various organic synthesis methods. One common approach involves the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction is known for its mild and functional group-tolerant conditions, making it suitable for synthesizing complex organic molecules .

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

3-Chloro-5-cyclopropoxy-2-ethylpyridine can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atom in the compound can be substituted with other functional groups using appropriate reagents and conditions.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines, alcohols, and thiols. The reactions are typically carried out under mild conditions with the use of catalysts.

Oxidation Reactions: Oxidizing agents such as potassium permanganate or chromium trioxide can be used to oxidize the compound.

Reduction Reactions: Reducing agents such as lithium aluminum hydride or sodium borohydride can be employed to reduce the compound.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyridine derivatives, while oxidation and reduction reactions can produce different oxidized or reduced forms of the compound.

Scientific Research Applications

3-Chloro-5-cyclopropoxy-2-ethylpyridine has several scientific research applications, including:

Chemistry: The compound is used as a building block in organic synthesis to create more complex molecules for research purposes.

Biology: It can be used in studies involving the interaction of halides with biological systems.

Medicine: Research involving the compound may explore its potential as a precursor for developing new pharmaceuticals.

Industry: The compound can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Chloro-5-cyclopropoxy-2-ethylpyridine involves its interaction with specific molecular targets and pathways. The compound’s effects are primarily mediated through its functional groups, which can participate in various chemical reactions. The chlorine atom, for example, can undergo substitution reactions, while the cyclopropoxy and ethyl groups can influence the compound’s overall reactivity and stability.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between 3-Chloro-5-cyclopropoxy-2-ethylpyridine and its analogs:

Compound Name	Substituents	Molecular Formula	Key Properties	Applications/Reactivity
3-Chloro-5-cyclopropoxy-2-ethylpyridine	Cl (C3), cyclopropoxy (C5), ethyl (C2)	C₁₀H₁₁ClN₂O	Predicted lower solubility in water due to bulky cyclopropoxy and ethyl groups	Likely intermediate in drug synthesis; cyclopropoxy may enhance metabolic stability
2-Chloro-5-(propan-2-yloxy)pyridine	Cl (C2), isopropoxy (C5)	C₈H₉ClNO	Higher solubility in polar solvents vs. cyclopropoxy analogs	Used in agrochemicals; isopropoxy improves bioavailability
2-Chloro-5-Hydroxypyridine	Cl (C2), hydroxyl (C5)	C₅H₄ClNO	High solubility in water; m.p. ~180°C	Precursor for coupling reactions; hydroxyl group enables hydrogen bonding
5-Amino-2-chloropyridine	Cl (C2), amino (C5)	C₅H₅ClN₂	Basic amino group enhances reactivity in nucleophilic substitutions	Building block for antiviral/antimicrobial agents

Key Observations:

Ethyl vs. Methyl: The ethyl group at C2 may reduce crystallinity compared to methyl analogs, affecting formulation stability.

Reactivity: Chlorine at C3 (target compound) vs. C2 (analogs) alters electronic effects. C3-Cl may deactivate the pyridine ring less than C2-Cl, influencing electrophilic substitution patterns . Hydroxyl or amino groups at C5 (analogs) enable hydrogen bonding or cross-coupling reactions, whereas cyclopropoxy limits such interactions .

Synthetic Accessibility: The cyclopropoxy group likely requires specialized reagents (e.g., cyclopropanol under Mitsunobu conditions) compared to simpler alkoxy substitutions .

Research Findings and Challenges

• Data Gaps: No experimental data (e.g., melting point, solubility) exists for 3-Chloro-5-cyclopropoxy-2-ethylpyridine in the provided evidence. Predictions are based on structurally related compounds .
• Contradictions: While cyclopropoxy groups generally enhance metabolic stability, they may also increase toxicity risks compared to hydroxyl or amino analogs .